Cas no 86553-38-0 (Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-)

• Product Name: Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-
• CAS No: 86553-38-0
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 661359
• PubChem ID: 11012513
• Update Time: 2025-04-19

Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-
• 3-benzyl-1-(4-methylphenyl)sulfonylpyrrolidine
• DTXSID90451906
• 86553-38-0

• Inchi： 1S/C18H21NO2S/c1-15-7-9-18(10-8-15)22(20,21)19-12-11-17(14-19)13-16-5-3-2-4-6-16/h2-10,17H,11-14H2,1H3
• InChI Key： NCALTHFCXCPZDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC(CC2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų